Cas no 111291-97-5 (Tert-butyl 4-ethynylbenzoate)

Tert-butyl 4-ethynylbenzoate is a versatile organic compound featuring an ethynyl group attached to a benzoate ester with a tert-butyl substituent. Its key advantages include its role as a valuable building block in organic synthesis, particularly in Sonogashira coupling reactions, due to the reactive ethynyl functionality. The tert-butyl ester group enhances stability, facilitating handling and storage. This compound is useful in pharmaceutical and materials science research, enabling the construction of complex molecular architectures. Its structural features make it suitable for applications in polymer chemistry and the development of advanced functional materials. High purity grades ensure consistent performance in synthetic applications.

Tert-butyl 4-ethynylbenzoate structure

Product Name:Tert-butyl 4-ethynylbenzoate

CAS No:111291-97-5

MF:C₁₃H₁₄O₂

MW:202.249063968658

MDL:MFCD09037869

CID:137395

PubChem ID:13965008

Update Time:2025-06-08

Tert-butyl 4-ethynylbenzoate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-ethynylbenzoate
- Benzoic acid,4-ethynyl-, 1,1-dimethylethyl ester
- methyl 4-ethynylbenzoate
- 4-Ethynyl-Benzoic Acid 1,1-Dimethylethyl Ester
- 4-ethynylbenzoic acid tert-butyl ester
- AB2737
- t-butyl 4-ethynylbenzoate
- 4-Ethynylbenzoic acid 1,1-dimethylethyl ester
- RT-BUTYL 4-ETHYNYLBENZOATE
- AK117009
- tert.-butyl 4-ethynylbenzoate
- FWAUARVBLKIMRS-UHFFFAOYSA-N
- 2058AA
- 4-ethinyl-benzoic acid tert.-butyl ester
- 4-Ethinyl benzoic acid tert.-butyl ester
- AX8027203
- ST24050020
- J3.594.496F
- A802336
- DTXSID40553404
- AKOS015911092
- CS-0028342
- AMY331
- MFCD09037869
- DS-4794
- SCHEMBL6258711
- 111291-97-5
- TERT-BUTYL4-ETHYNYLBENZOATE
- Tert-butyl 4-ethynylbenzoate
- MDL： MFCD09037869
- Inchi： 1S/C13H14O2/c1-5-10-6-8-11(9-7-10)12(14)15-13(2,3)4/h1,6-9H,2-4H3
- InChI Key： FWAUARVBLKIMRS-UHFFFAOYSA-N
- SMILES： O(C(C1C=CC(C#C)=CC=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 202.09900
Monoisotopic Mass: 202.099379685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 3

Experimental Properties

Density: 1.04±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 71.5-72 ºC
Boiling Point: 279.5±23.0 ºC (760 Torr),
Flash Point: 112.1±20.0 ºC,
Refractive Index: 1.52
Solubility: Almost insoluble (0.02 g/l) (25 º C),
PSA: 26.30000
LogP: 2.62320

Tert-butyl 4-ethynylbenzoate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

Tert-butyl 4-ethynylbenzoate Pricemore >>

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